N-[2-(4-Iodophenyl)ethyl]methanesulfonamide

• CAS No.: 353235-93-5
• Molecular Formula: C9H12INO2S
• Molecular Weight: 325.17 g/mol
• IUPAC Name: N-[2-(4-iodophenyl)ethyl]methanesulfonamide
• InChI: InChI=1S/C9H12INO2S/c1-14(12,13)11-7-6-8-2-4-9(10)5-3-8/h2-5,11H,6-7H2,1H3
• InChI Key: NQTFJOYEXRRANY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCC1=CC=C(C=C1)I

Description

N-[2-(4-Iodophenyl)ethyl]methanesulfonamide is a useful research compound. Its molecular formula is C9H12INO2S and its molecular weight is 325.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring room temperature solution of N-(methylsulfonyl)-N-(2-phenylethyl)amine (205 g, 1.03 moles), water (200 mL), 95% sulfuric acid (111 g, 1.08 moles) in acetic acid (1 L), was added iodine (111 g, 0.438 mol) and periodic acid (45.6 g, 0.206 mol). The reaction mixture was warmed to 70-75° C. for 3 h. The heat was removed and the dark violet reaction mixture was allowed to proceed overnight at room temperature. Potassium hydroxide pellets (85%, 143 g, 2.16 moles) were added to neutralized the sulfuric acid and then enough saturated aqueous sodium sulfite was added to decolorize the mixture to afford a white suspension. The suspension was cooled to 15° C. and filtered. The filter cake was triturated thoroughly with water and was then dissolved in CH2Cl2 (1 L) and extracted with additional water (2×200 mL). The organic phase was concentrated under reduced pressure to provide N-(2-(4-iodophenyl)ethyl)-N-(methylsulfonyl)amine, (201 g, 60.2%) as a white powder. 1H NMR (300 MHz) 7.64 (d, 2H, J=4.8), 6.97 (d, 2H, J=5.1), 4.37 (br t, 1H, J=4), 3.36 (app. q, 2H, J=3.9), 2.85 (s, 3H), 2.82 (t, 2H, J=3.9).